Cas no 56486-26-1 (1H-Imidazole-4-carboxylic acid dimethylamide)
56486-26-1 structure
Product Name:1H-Imidazole-4-carboxylic acid dimethylamide
CAS No:56486-26-1
MF:C6H9N3O
MW:139.155160665512
CID:374940
PubChem ID:13612298
Update Time:2025-04-19
1H-Imidazole-4-carboxylic acid dimethylamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid dimethylamide
- 1H-Imidazole-4-carboxamide,N,N-dimethyl-(9CI)
- 1H-Imidazole-5-carboxamide,N,N-dimethyl-
- N,N-dimethyl-1H-imidazole-5-carboxamide
- IEM 1368
- N,N-Dimethylimidazole-4-carboxamide
- Bis-Benzoimidazole
- 56486-26-1
- SCHEMBL3013035
- DTXSID90545011
- N,N-DIMETHYL-1H-IMIDAZOLE-4-CARBOXAMIDE
- AKOS011952965
- AKOS006238618
- SCHEMBL21084213
-
- Inchi: 1S/C6H9N3O/c1-9(2)6(10)5-3-7-4-8-5/h3-4H,1-2H3,(H,7,8)
- InChI Key: JULPEDSLKXGZKK-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=CN1)N(C)C
Computed Properties
- Exact Mass: 139.07467
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49Ų
Experimental Properties
- PSA: 48.99
1H-Imidazole-4-carboxylic acid dimethylamide Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
56486-26-1 (1H-Imidazole-4-carboxylic acid dimethylamide) Related Products
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